N-({[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C21H13ClN4O4S/c22-13-8-9-18-16(11-13)24-20(30-18)12-4-3-5-14(10-12)23-21(31)25-19(27)15-6-1-2-7-17(15)26(28)29/h1-11H,(H2,23,25,27,31)
• InChI Key: LPYOXMLOGJRFLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C21H13ClN4O4S
• Molecular Weight: 452.9 g/mol

Description

“N-({[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-nitrobenzamide” is a complex organic compound. It is related to the class of compounds known as benzoxazoles. Benzoxazoles are heterocyclic compounds containing a benzene fused to an oxazole ring. They have been studied for their potential therapeutic properties, including various enzyme inhibitors.

Synthesis Analysis

The synthesis of benzoxazoles and their derivatives has been a topic of interest in medicinal chemistry. One synthetic strategy involves a reaction between various o-aminophenols and N-cyano-N-phenyl-p-toluenesulfonamide as a nonhazardous electrophilic cyanating agent in the presence of Lewis acid. Another approach uses the Smiles rearrangement upon activation of benzoxazole-2-thiol with chloroacetyl chloride.

Molecular Structure Analysis

The molecular structure of benzoxazoles involves a nitrogen atom between 1,3-benzoxazol-2-yl and 5-chloro-1,3-benzoxazol-2-yl groups. There are twelve possible conformers and tautomers for such compounds.

Mechanism of Action

While the specific mechanism of action for “N-({[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-nitrobenzamide” is not detailed in the retrieved sources, related benzoxazole compounds have been studied for their inhibitory effects on various enzymes. For instance, some benzoxazoles have been found to act as antagonists of the orexin receptors, inhibiting the excitatory neuropeptides orexins A and B.

Future Directions

Benzoxazoles and their derivatives continue to be a topic of interest in medicinal chemistry due to their potential therapeutic properties. Future research may focus on optimizing the synthesis of these compounds, studying their mechanisms of action, and assessing their safety and efficacy in preclinical and clinical studies.